3-{3,5-Bisnitrophenoxy}pyridine

• Molecular Formula: C11H7N3O5
• Molecular Weight: 261.19g/mol
• IUPAC Name: 3-(3,5-dinitrophenoxy)pyridine
• InChI: InChI=1S/C11H7N3O5/c15-13(16)8-4-9(14(17)18)6-11(5-8)19-10-2-1-3-12-7-10/h1-7H
• InChI Key: PYSZKECNUYCLMS-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)OC2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-]

Description

3-{3,5-Bisnitrophenoxy}pyridine is a pyridine derivative featuring two nitro-substituted phenoxy groups at the 3 and 5 positions of the aromatic ring. This compound is characterized by its electron-deficient aromatic system due to the strong electron-withdrawing nature of the nitro groups. Such structural attributes make it a candidate for applications in coordination chemistry, materials science, and pharmaceuticals, where electronic tuning of aromatic systems is critical.

Comparison with Similar Compounds

Structural and Electronic Comparisons

Table 1: Substituent Effects on Pyridine Derivatives

Compound Name	Substituents (Positions)	Electronic Effects	Key Properties
3-{3,5-Bisnitrophenoxy}pyridine	Nitrophenoxy (3,5)	Strong electron-withdrawing	High polarity, low solubility in non-polar solvents
3,5-Bis(di-tert-butylphosphinito)pyridine	Di-tert-butylphosphinito (3,5)	Moderate electron-donating (via P-ligand)	Bulky substituents enhance steric hindrance; used in pincer ligand complexes
5-Bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine	Bromo (5), Iodo (3)	Halogen-driven electrophilicity	Reactive towards cross-coupling reactions

Key Observations :

• Electronic Effects: The nitro groups in 3-{3,5-Bisnitrophenoxy}pyridine create a significantly electron-deficient ring compared to phosphinito or halogen substituents. This enhances its susceptibility to nucleophilic aromatic substitution but reduces solubility in non-polar media .

Key Observations :

• Reaction Efficiency: Tosylation and halogenation reactions (as in ) achieve high yields (>90%), suggesting that similar strategies could apply to functionalizing 3-{3,5-Bisnitrophenoxy}pyridine .
• Functional Group Compatibility : Nitro groups may complicate reactions requiring basic conditions (e.g., deprotection steps in ), as they can participate in unintended redox processes .

Analytical and Application-Based Comparisons

Key Observations :

• Coordination Chemistry: While phosphinito groups in ’s compound stabilize metal complexes via chelation, nitro groups in 3-{3,5-Bisnitrophenoxy}pyridine may instead act as redox-active sites or π-acceptors .
• Thermal Stability : Nitroaromatic compounds generally exhibit higher thermal stability compared to halogenated analogs, making them suitable for high-energy materials .